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The table below summarizes the core quantitative data and known applications of KX1-004 from the search

results:

Property Value / Information Source / Context

Primary Target Src-protein tyrosine kinase (Src-PTK) [1] [2] [3]

IC₅₀ Value 40 µM [2] [4]

Mechanism Non-ATP competitive inhibitor [2] [3] [4]

Molecular Weight 284.29 g/mol [2] [4]

Chemical Formula C₁₆H₁₃FN₂O₂ [2] [4]

| Key Applications | • Protection from noise-induced hearing loss (NIHL) in chinchilla models. • Originally

synthesized as an anti-cancer chemotherapeutic drug. | [3] [5] [4] | | Effective In Vivo Concentration | 30

µM (applied locally to the cochlea in animal studies) | [4] |

Experimental Workflow for Hearing Loss Research

The primary documented application of KX1-004 is in preclinical research for preventing noise-induced

hearing loss. The general experimental workflow from these studies can be summarized as follows:
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Start: Animal Model Preparation
(Chinchilla)

Pre-treatment:
Local application of KX1-004

(30 µM) to the cochlea

Noise Exposure:
Impulse or continuous noise

Post-exposure Assessment

Hearing Function:
Measure Threshold Shifts

(TTS/PTS)

Cochlear Morphology:
Quantify Outer Hair Cell (OHC) Loss

Mechanistic Analysis:
Assess p53 Pathway Activation

and Apoptosis

Click to download full resolution via product page

Mechanism of Action in Hearing Protection

KX1-004 targets the Src-protein tyrosine kinase (Src-PTK) pathway, which is implicated in noise-induced

damage to sensory hair cells in the cochlea. The proposed protective mechanism involves:
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In Vitro Protocol Guidance

While a full cell-based assay protocol for KX1-004 is not explicitly detailed in the search results, you can

establish one based on standard practices for kinase inhibitors and the available data:

Stock Solution Preparation: KX1-004 is soluble in DMSO at 57 mg/mL (200.49 mM) [2]. Prepare

small aliquots of a 10-50 mM stock solution in DMSO and store at -20°C.
Working Concentration Range: For initial experiments, use a range of concentrations up to 40 µM

(the published IC₅₀ value) [2] [4].
Cell-Based Assay Considerations:

Cell Lines: The in vivo research suggests relevance to sensory hair cell survival. Appropriate in
vitro models could include hair cell-like cell lines or other cell lines responsive to Src-PTK

signaling.
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Treatment: Dilute the stock solution in cell culture medium. Ensure the final concentration of

DMSO is the same in all treatment groups (typically ≤0.1% v/v).
Assay Readouts: To mirror the known biology, key endpoints could include:

Cell Viability: Use assays like MTT or WST-1 to quantify protection against noise/stress-
induced cell death.

Apoptosis Markers: Measure caspase activation or DNA fragmentation.
Pathway Analysis: Assess phosphorylation of Src-PTK and downstream targets like p53

via Western blot [1].

Notes for Researchers

Solubility: KX1-004 is insoluble in water. Use fresh, dry DMSO for stock solutions, and ensure

proper dilution in aqueous buffers to avoid precipitation [2] [4].
Stability: Store the powder at -20°C. For long-term stability of stock solutions, follow standard

practices for small molecule inhibitors, as specific data was not found.
Positive Controls: When designing assays for hearing loss protection, consider using other known

protective agents mentioned in the literature, such as antioxidants or other Src inhibitors (e.g., KX2-
329) for comparison [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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